Cas no 61308-29-0 (1H-Indazole-1-acetic acid, 3-phenyl-, ethyl ester)

• Product Name: 1H-Indazole-1-acetic acid, 3-phenyl-, ethyl ester
• CAS No: 61308-29-0
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 484890
• PubChem ID: 13330959
• Update Time: 2025-04-19

1H-Indazole-1-acetic acid, 3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-acetic acid, 3-phenyl-, ethyl ester
• ethyl 2-(3-phenylindazol-1-yl)acetate
• BRD-K17670538-001-01-5
• Ethyl (3-phenyl-1H-indazol-1-yl)acetate
• SCHEMBL15631894
• 61308-29-0
• DTXSID90537113

• Inchi： 1S/C17H16N2O2/c1-2-21-16(20)12-19-15-11-7-6-10-14(15)17(18-19)13-8-4-3-5-9-13/h3-11H,2,12H2,1H3
• InChI Key： ZTJVBDZCFFHIHJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C2C=CC=CC=2C(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 280.12128
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12